Cas no 1443304-97-9 (2-[4-(Diethylamino)phenyl]-2-pentanol)

• Product Name: 2-[4-(Diethylamino)phenyl]-2-pentanol
• CAS No: 1443304-97-9
• MF: C₁₅H₂₅NO
• MW: 235.365104436874
• MDL: MFCD20528598
• CID: 5150804
• Update Time: 2025-11-01

2-[4-(Diethylamino)phenyl]-2-pentanol Chemical and Physical Properties

Names and Identifiers

• 2-[4-(Diethylamino)phenyl]-2-pentanol
• Benzenemethanol, 4-(diethylamino)-α-methyl-α-propyl-

• MDL： MFCD20528598
• Inchi： 1S/C15H25NO/c1-5-12-15(4,17)13-8-10-14(11-9-13)16(6-2)7-3/h8-11,17H,5-7,12H2,1-4H3
• InChI Key： ZXGRPICXYCUPNH-UHFFFAOYSA-N
• SMILES： CC(C1=CC=C(N(CC)CC)C=C1)(O)CCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 6

Additional information on 2-[4-(Diethylamino)phenyl]-2-pentanol

Comprehensive Overview of 2-[4-(Diethylamino)phenyl]-2-pentanol (CAS No. 1443304-97-9): Properties, Applications, and Industry Insights

2-[4-(Diethylamino)phenyl]-2-pentanol (CAS No. 1443304-97-9) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This tertiary alcohol derivative, characterized by a diethylamino substituent on the phenyl ring, exhibits intriguing physicochemical properties that make it valuable for synthetic intermediates and functional material development. Researchers are increasingly exploring its role in advanced molecular design, particularly in the context of photoactive compounds and chiral auxiliaries.

The compound's CAS registry number 1443304-97-9 serves as a critical identifier in global chemical databases, ensuring precise tracking across regulatory and research contexts. Its molecular structure combines a pentanol backbone with an aromatic system modified by electron-donating diethylamino groups, creating distinct electronic properties that influence solubility, polarity, and reactivity. These characteristics have sparked interest in its potential for optical materials and smart coatings, aligning with current industry trends toward functionalized specialty chemicals.

Recent patent literature reveals growing applications of 2-[4-(Diethylamino)phenyl]-2-pentanol in advanced material science, particularly in systems requiring tunable fluorescence or nonlinear optical responses. The compound's ability to undergo photoinduced electron transfer makes it relevant for emerging technologies like organic electronics and molecular sensors. Analytical studies using HPLC-MS and NMR spectroscopy confirm its stability under various conditions, addressing common researcher queries about compound handling and storage requirements.

From a synthetic chemistry perspective, the CAS 1443304-97-9 compound demonstrates remarkable versatility as a building block. Its chiral center at the 2-position enables applications in asymmetric synthesis, while the aromatic amino group facilitates diverse electrophilic substitution reactions. Current research explores its potential in catalysis and ligand design, with particular interest in developing more sustainable synthetic routes that align with green chemistry principles.

Quality control protocols for 2-[4-(Diethylamino)phenyl]-2-pentanol typically involve rigorous chromatographic purity testing, with industry standards requiring ≥98% purity for most applications. The compound's structure-activity relationships are being actively investigated, especially regarding how modifications to the diethylamino moiety or alcohol functionality affect its performance in various systems. These studies address frequent search queries about structure optimization and property modification of similar compounds.

Environmental and safety assessments of CAS 1443304-97-9 indicate favorable profiles when handled according to standard laboratory protocols. The compound's biodegradation pathways and ecotoxicological data have become important discussion points, reflecting broader industry concerns about chemical sustainability. Researchers emphasize proper waste management procedures during scale-up processes, responding to growing regulatory focus on green manufacturing practices.

Market analysis shows increasing demand for 2-[4-(Diethylamino)phenyl]-2-pentanol across multiple regions, driven by expanding applications in material science and pharmaceutical development. Supply chain specialists note particular interest from manufacturers of specialty chemicals and research reagents, with procurement strategies emphasizing reliable batch-to-batch consistency and comprehensive analytical documentation.

Future research directions for this compound focus on unlocking its potential in energy storage systems and advanced coatings, areas that consistently rank high in search engine queries related to innovative materials. The diethylamino-phenyl-pentanol structural motif continues to inspire novel derivatives, with computational chemistry playing an expanding role in predicting new structure-property relationships before laboratory synthesis.